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Compound of Interest

Compound Name: Dodecamethylcyclohexasiloxane

Cat. No.: B120686 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Dodecamethylcyclohexasiloxane (D6), a common ingredient in personal care

products and a key component in silicone polymer production.[1] Adherence to these protocols

is critical for maintaining a safe research environment.

Chemical and Physical Properties of Dodecamethylcyclohexasiloxane

Understanding the physical and chemical properties of a substance is the first step in safe

handling. D6 is a colorless, odorless, and combustible liquid.[2][3][4][5] Below is a summary of

its key properties.
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Property Value

CAS Number 540-97-6[3]

Molecular Formula C12H36O6Si6[2]

Molecular Weight 444.92 g/mol [3]

Physical State Liquid[2]

Boiling Point 245 °C[3]

Melting Point -3 °C[3]

Flash Point 91 °C (196 °F) - closed cup[3]

Density 0.9672 g/cm³ at 25 °C[3]

Vapor Pressure 0.0169 mm Hg at 25 °C[3]

Water Solubility 0.0051 mg/L at 23 °C[3]

Personal Protective Equipment (PPE) for Handling
Dodecamethylcyclohexasiloxane
When handling Dodecamethylcyclohexasiloxane, appropriate personal protective equipment

is mandatory to minimize exposure and ensure personal safety.[2] The following table outlines

the recommended PPE.
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Body Part Recommended Protection
Specifications and
Cautions

Hands
Neoprene or nitrile rubber

gloves.[2]

Inspect gloves prior to use.

Use proper glove removal

technique to avoid skin

contact.[6]

Eyes
Chemical goggles or safety

glasses with side-shields.[2][6]

Contact lenses should not be

worn.[2] Eye protection should

be tested and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[6]

Skin and Body

Wear suitable protective

clothing, such as a lab coat or

coveralls.[2][7]

Disposable/single-use

protective clothing is

recommended.[7]

Respiratory

Respiratory protection is

recommended where

inhalation exposure may occur.

[2]

An exposure assessment

should be conducted to

determine the appropriate level

of respiratory protection.[7] For

most conditions, no respiratory

protection should be needed;

however, if discomfort is

experienced, use an approved

air-purifying respirator with an

organic vapor cartridge.[8]

Operational and Disposal Plans
Handling and Storage:

Ventilation: Use in a well-ventilated area.[2] Local exhaust ventilation should be used to limit

airborne concentrations.[7]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

[6] No smoking.[2]
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Static Discharge: Take precautionary measures against static discharge.[2] Use only non-

sparking tools.[2]

Storage: Store in a cool, dry, and well-ventilated place.[2][6] Keep the container tightly

closed.[9]

Spill Management:

In the event of a spill, follow these steps:

Remove Ignition Sources: Immediately eliminate all sources of ignition.[6]

Ventilate the Area: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so.[6] Do not let the

product enter drains.[6]

Cleanup: Use an absorbent material to collect the spill.[2] Sweep or shovel the material into

an appropriate container for disposal.[2] Use only non-sparking tools.[2]

Disposal:

Waste Disposal: Dispose of contents and containers to a licensed waste disposal facility.[2]

Incineration is a recommended method of disposal.[2]

Contaminated Packaging: Dispose of as unused product.[6]

Environmental Precautions: Avoid release to the environment.[2]

Emergency Procedures and First Aid
Emergency eye wash fountains and safety showers should be readily available in the

immediate vicinity of any potential exposure.[2]
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Exposure Route First Aid Measures

Inhalation

Remove to fresh air and keep at rest in a

position comfortable for breathing. If you feel

unwell, seek medical advice.[2]

Skin Contact
Wash with plenty of soap and water.[2] Remove

contaminated clothing and shoes.[2]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes.[2] Remove contact lenses,

if present and easy to do.[2] Continue rinsing

and get medical advice/attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Get

medical advice/attention.[2][6]

Visualizing Safety Workflows
To further clarify the procedural steps for handling and emergency response, the following

diagrams illustrate the recommended workflows.
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Safe Handling Workflow for Dodecamethylcyclohexasiloxane

Preparation

Handling Procedure

Post-Handling

Assess Risks

Gather Appropriate PPE

Select based on assessment

Ensure Proper Ventilation

Prepare workspace

Handle Dodecamethylcyclohexasiloxane

Begin handling

Avoid Ignition Sources

Maintain safety

Store in a Cool, Dry, Well-Ventilated Area

After use

Clean Work Area

Conclude work

Dispose of Waste Properly

Follow protocols

Wash Hands Thoroughly

Final step

Click to download full resolution via product page

Caption: Safe Handling Workflow for Dodecamethylcyclohexasiloxane
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Emergency Response Protocol

Inhalation Skin Contact Eye Contact Ingestion

Exposure Event Occurs

Move to Fresh Air

If Inhaled

Wash with Soap and Water

If on Skin

Flush Eyes for 15 Minutes

If in Eyes

Do NOT Induce Vomiting

If Swallowed

Seek Medical Advice if Unwell Remove Contaminated Clothing Remove Contact Lenses

Seek Medical Attention

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency Response Protocol for Dodecamethylcyclohexasiloxane Exposure

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://cymitquimica.com/cas/540-97-6/
https://www.chemicalbook.com/msds/dodecamethylcyclohexasiloxane.pdf
https://prd-sc102-cdn.rtx.com/-/media/ca/reach/d/dodecamethylcyclohexasiloxane-d6-540-97-6.pdf?rev=f567603f6fa54defa83a7d160d96e7cb&rid=56c45a5d1c97408aa54725b4ecea641c&hash=FE862B51C476BF119DAF7BBEBCDCC8B4
https://www.pccarx.com/Documents/msds_pdf/30-3619.pdf?d=639005721956904482
https://www.tcichemicals.com/BE/en/sds/D2040_EU_6N.pdf
https://www.benchchem.com/product/b120686#personal-protective-equipment-for-handling-dodecamethylcyclohexasiloxane
https://www.benchchem.com/product/b120686#personal-protective-equipment-for-handling-dodecamethylcyclohexasiloxane
https://www.benchchem.com/product/b120686#personal-protective-equipment-for-handling-dodecamethylcyclohexasiloxane
https://www.benchchem.com/product/b120686#personal-protective-equipment-for-handling-dodecamethylcyclohexasiloxane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

